Cas no 2229567-33-1 (3-methoxy-5-(methoxymethyl)-2-methyl-4-(nitromethyl)pyridine)

• Product Name: 3-methoxy-5-(methoxymethyl)-2-methyl-4-(nitromethyl)pyridine
• CAS No: 2229567-33-1
• MF: C₁₀H₁₄N₂O₄
• MW: 226.229162693024
• CID: 6602655
• PubChem ID: 165845696
• Update Time: 2025-07-19

3-methoxy-5-(methoxymethyl)-2-methyl-4-(nitromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-methoxy-5-(methoxymethyl)-2-methyl-4-(nitromethyl)pyridine
• EN300-1809050
• 2229567-33-1

• Inchi： 1S/C10H14N2O4/c1-7-10(16-3)9(5-12(13)14)8(4-11-7)6-15-2/h4H,5-6H2,1-3H3
• InChI Key： AZOIGTAGKLQCKM-UHFFFAOYSA-N
• SMILES： O(C)C1C(C)=NC=C(COC)C=1C[N+](=O)[O-]

Computed Properties

• Exact Mass: 226.09535693g/mol
• Monoisotopic Mass: 226.09535693g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 77.2Ų

Additional information on 3-methoxy-5-(methoxymethyl)-2-methyl-4-(nitromethyl)pyridine

Introduction to 3-methoxy-5-(methoxymethyl)-2-methyl-4-(nitromethyl)pyridine (CAS No. 2229567-33-1)

3-methoxy-5-(methoxymethyl)-2-methyl-4-(nitromethyl)pyridine, identified by its CAS number 2229567-33-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine class of heterocyclic aromatic molecules, which are widely recognized for their diverse biological activities and utility in drug development. The structural features of this molecule, including its methoxy, methoxymethyl, and nitromethyl substituents, contribute to its unique chemical properties and potential applications in synthetic chemistry and bioactivity studies.

The synthesis and characterization of 3-methoxy-5-(methoxymethyl)-2-methyl-4-(nitromethyl)pyridine represent a testament to the advancements in organic synthesis techniques. The presence of multiple functional groups on the pyridine core allows for a high degree of structural diversity, enabling researchers to explore various derivatives with tailored biological properties. This flexibility makes it a valuable scaffold for designing novel therapeutic agents targeting a range of diseases.

In recent years, there has been a growing interest in pyridine derivatives due to their demonstrated efficacy in modulating biological pathways. For instance, studies have shown that certain pyridine-based compounds exhibit potent activity against infectious diseases, inflammation, and even cancer. The specific arrangement of substituents in 3-methoxy-5-(methoxymethyl)-2-methyl-4-(nitromethyl)pyridine may confer unique pharmacological properties, making it a promising candidate for further investigation.

The nitromethyl group in the molecule is particularly noteworthy, as nitroaromatic compounds have been extensively studied for their pharmacological effects. Nitro groups can serve as key pharmacophores, influencing the reactivity and bioavailability of the compound. Additionally, the methoxy and methoxymethyl groups introduce polarity and solubility characteristics that can be advantageous in drug formulation and delivery systems.

Recent research has highlighted the importance of understanding the structural-activity relationships (SAR) in pyridine derivatives. By systematically modifying the substituents on the pyridine core, scientists can optimize the biological activity of these compounds. The work on 3-methoxy-5-(methoxymethyl)-2-methyl-4-(nitromethyl)pyridine aligns with this trend, providing insights into how different functional groups interact with biological targets.

The compound’s potential applications extend beyond traditional pharmaceuticals. Its unique chemical structure makes it a valuable intermediate in the synthesis of more complex molecules, including agrochemicals and specialty chemicals. The ability to functionalize pyridine derivatives at multiple positions allows for the creation of a diverse library of compounds with tailored properties.

From a synthetic chemistry perspective, 3-methoxy-5-(methoxymethyl)-2-methyl-4-(nitromethyl)pyridine exemplifies the sophistication of modern organic synthesis methodologies. The development of efficient synthetic routes to this compound demonstrates the ability to construct complex molecular architectures with precision. These advancements are crucial for accelerating drug discovery processes and bringing new therapeutic options to patients more rapidly.

The role of computational chemistry and molecular modeling has also been instrumental in understanding the behavior of 3-methoxy-5-(methoxymethyl)-2-methyl-4-(nitromethyl)pyridine. By simulating interactions between this compound and biological targets, researchers can predict its pharmacological effects with greater accuracy. This approach has become increasingly important in drug design, as it allows for hypothesis-driven experimentation and reduces the reliance on trial-and-error methods.

In conclusion, 3-methoxy-5-(methoxymethyl)-2-methyl-4-(nitromethyl)pyridine (CAS No. 2229567-33-1) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential applications make it a compelling subject for further research. As our understanding of molecular interactions continues to evolve, compounds like this will play an increasingly important role in developing innovative treatments for various diseases.